Cas no 415678-65-8 (Methyl 4-ethoxy-3-oxobutanoate)

• Product Name: Methyl 4-ethoxy-3-oxobutanoate
• CAS No: 415678-65-8
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD24693495
• CID: 1079860
• PubChem ID: 54303951
• Update Time: 2025-07-01

Methyl 4-ethoxy-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl4-(ethyloxy)-3-oxobutanoate
• Methyl 4-ethoxy-3-oxobutanoate
• SCHEMBL130115
• Methyl 4-(ethyloxy)-3-oxobutanoate
• Methyl4-ethoxy-3-oxobutanoate
• 415678-65-8
• D95601
• AS-76799
• DA-06007
• DTXSID70710447
• CS-0043415
• MFCD24693495
• A873041
• Butanoic acid, 4-ethoxy-3-oxo-, methyl ester

• MDL： MFCD24693495
• Inchi： 1S/C7H12O4/c1-3-11-5-6(8)4-7(9)10-2/h3-5H2,1-2H3
• InChI Key： SGEADHKTXGGOEZ-UHFFFAOYSA-N
• SMILES： O(CC)CC(CC(=O)OC)=O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Methyl 4-ethoxy-3-oxobutanoate

Methyl 4-Ethoxy-3-Oxobutanoate: A Comprehensive Overview

Methyl 4-Ethoxy-3-Oxobutanoate, identified by the CAS number 415678-65-8, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound has garnered attention due to its unique chemical properties and its role in modern synthetic chemistry.

The molecular structure of Methyl 4-Ethoxy-3-Oxobutanoate comprises a butanoate backbone with an ethoxy group at the fourth position and a ketone group at the third position. This configuration imparts the compound with distinct reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drug candidates.

One of the most notable advancements involving Methyl 4-Ethoxy-3-Oxobutanoate is its use in the synthesis of α,β-unsaturated carbonyl compounds, which are crucial in organic synthesis. Researchers have demonstrated that this compound can undergo Michael addition reactions efficiently, leading to the formation of complex molecular architectures with high precision.

In the pharmaceutical industry, Methyl 4-Ethoxy-3-Oxobutanoate has been employed as a key intermediate in the production of statins, a class of drugs used to lower cholesterol levels. Its ability to facilitate enantioselective syntheses has made it invaluable in the development of chiral drug molecules with high therapeutic efficacy.

Moreover, recent investigations into the agricultural sector have revealed that Methyl 4-Ethoxy-3-Oxobutanoate can serve as a precursor for biopesticides and plant growth regulators. Its role in enhancing crop yields and resistance to environmental stressors has positioned it as a promising candidate for sustainable agricultural practices.

The synthesis of Methyl 4-Ethoxy-3-Oxobutanoate typically involves multi-step processes, including esterification and oxidation reactions. Innovations in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of safety and handling, while Methyl 4-Ethoxy-3-Oxobutanoate is not classified as a hazardous material under standard conditions, proper precautions should be taken during storage and use to ensure optimal stability and performance.

In conclusion, Methyl 4-Ethoxy-3-Oxobutanoate, with its CAS number 415678-65-8, stands out as a pivotal compound in contemporary chemical research and industry applications. Its adaptability across diverse sectors underscores its importance in driving innovation and progress in modern science.